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Compound of Interest

Compound Name: Azide-PEG3-Tos

Cat. No.: B605795

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of Azide-
PEG3-Tos (2-(2-(2-azidoethoxy)ethoxy)ethyl 4-methylbenzenesulfonate), a valuable
heterobifunctional linker used in bioconjugation, antibody-drug conjugates (ADCs), and
proteomics.[1][2][3] The synthesis involves a two-step process commencing with the
monotosylation of triethylene glycol, followed by a nucleophilic substitution to introduce the
azide moiety. This guide details the experimental protocols, presents key quantitative data, and
illustrates the synthetic workflow.

Physicochemical Properties

A summary of the key physicochemical properties of Azide-PEG3-Tos is provided below.
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Property Value Reference
CAS Number 178685-33-1 [21[4]
Molecular Formula C13H19N305S

Molecular Weight 329.37 g/mol

Appearance Liquid

Solubility Soluble in DMSO, DCM, DMF

Store at -20°C for long term, or
Storage 0-4°C for short term, dry and
dark.

Synthetic Pathway

The synthesis of Azide-PEG3-Tos is accomplished through a two-step reaction sequence. The
first step involves the selective monotosylation of one of the terminal hydroxyl groups of
triethylene glycol. The subsequent step is the conversion of the tosylated intermediate to the
final azide product via nucleophilic substitution with sodium azide.
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Step 1: Monotosylation

(Triethylene GchoD (Tosyl Chloride (TsCI)) (Base (e.g., Pyridine or NaOH)) (Solvent (e.g., THF or Pyridine))

Reaction

Step 2: Azidation

(Triethylene Glycol Monotosylate) (Sodium Azide (NaN3)) (Solvem (e.g., DMF))

Reaction

Azide-PEG3-Tos

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Synthesis of Azide-PEG3-Tos: A Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605795#synthesis-of-azide-peg3-tos]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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